3-[3-(N,N-Dimethylaminocarbonyl)phenyl]-4-fluorobenzoic acid, 95%

• IUPAC Name: 3-[3-(dimethylcarbamoyl)phenyl]-4-fluorobenzoic acid
• InChI: InChI=1S/C16H14FNO3/c1-18(2)15(19)11-5-3-4-10(8-11)13-9-12(16(20)21)6-7-14(13)17/h3-9H,1-2H3,(H,20,21)
• InChI Key: GXOUALASXUZPRC-UHFFFAOYSA-N
• Canonical SMILES: CN(C)C(=O)C1=CC=CC(=C1)C2=C(C=CC(=C2)C(=O)O)F
• Molecular Formula: C16H14FNO3
• DSSTOX Substance ID: DTXSID70691308
• Molecular Weight: 287.28 g/mol
• CAS RN: 1261954-77-1

Description

3-[3-(N,N-Dimethylaminocarbonyl)phenyl]-4-fluorobenzoic acid, 95% (3-[3-(DMAC)phenyl]-4-fluorobenzoic acid, 95%) is an organic compound belonging to the carboxylic acid family. It is a white powder with a molecular weight of 284.25 g/mol and a melting point of 186-188 °C. It is a versatile reagent used in numerous synthetic reactions, particularly in the synthesis of pharmaceuticals, agrochemicals, and other organic compounds.

Mechanism of Action

3-[3-(DMAC)phenyl]-4-fluorobenzoic acid, 95% acts as a proton donor in the reaction, donating a proton to the electrophilic center of the substrate molecule. This proton donation activates the substrate molecule, allowing it to undergo a nucleophilic attack by the nucleophile present in the reaction. This nucleophilic attack results in the formation of a new covalent bond between the substrate and the nucleophile, resulting in the formation of a new product molecule.
Biochemical and Physiological Effects
3-[3-(DMAC)phenyl]-4-fluorobenzoic acid, 95% has been used in the synthesis of various biologically active compounds, such as inhibitors of the enzyme cyclooxygenase-2 and inhibitors of the enzyme monoamine oxidase. These compounds have been shown to have a variety of biochemical and physiological effects, including the inhibition of inflammation, the reduction of pain, and the regulation of neurotransmitter levels.

Advantages and Limitations for Lab Experiments

The use of 3-[3-(DMAC)phenyl]-4-fluorobenzoic acid, 95% in laboratory experiments has several advantages. It is a relatively inexpensive reagent, and it is not toxic or hazardous to handle. It is also a highly reactive reagent, allowing for the rapid and efficient synthesis of various organic compounds. However, it is also important to note that 3-[3-(DMAC)phenyl]-4-fluorobenzoic acid, 95% is a highly reactive reagent, and as such, it can react with other reagents and substrates if it is not handled properly.

Future Directions

The use of 3-[3-(DMAC)phenyl]-4-fluorobenzoic acid, 95% in synthetic organic chemistry has been well-established, and there are numerous potential future directions for research. For example, it could be used in the synthesis of new pharmaceuticals and agrochemicals, as well as in the synthesis of new biologically active compounds. Additionally, it could be used in the synthesis of new polymers, catalysts, and other materials. Finally, it could be used to improve existing synthetic methods, such as the synthesis of peptides and peptide derivatives.

Synthesis Methods

3-[3-(DMAC)phenyl]-4-fluorobenzoic acid, 95% can be synthesized by a two-step process. The first step involves the reaction of 3-chloro-4-fluorobenzoic acid with N,N-dimethylformamide in the presence of triethylamine, yielding 3-[3-(N,N-dimethylaminocarbonyl)phenyl]-4-fluorobenzoic acid. The second step involves the acidification of the reaction mixture with hydrochloric acid to yield 3-[3-(N,N-dimethylaminocarbonyl)phenyl]-4-fluorobenzoic acid, 95%.

Scientific Research Applications

3-[3-(DMAC)phenyl]-4-fluorobenzoic acid, 95% has been used in numerous scientific research applications. It has been used as a reagent for the synthesis of various organic compounds, such as indoles, pyridines, and quinolines. It has also been used in the synthesis of biologically active compounds, such as inhibitors of the enzyme cyclooxygenase-2 and inhibitors of the enzyme monoamine oxidase. In addition, it has been used in the synthesis of peptide derivatives, such as peptide aldehydes, peptide thioesters, and peptide esters.